2,5-Pyrrolidinedione, 1-[(2-methoxybenzoyl)oxy]-

• IUPAC Name: (2,5-dioxopyrrolidin-1-yl) 2-methoxybenzoate
• InChI: InChI=1S/C12H11NO5/c1-17-9-5-3-2-4-8(9)12(16)18-13-10(14)6-7-11(13)15/h2-5H,6-7H2,1H3
• InChI Key: WVWBRWURYGFKSZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1C(=O)ON2C(=O)CCC2=O
• Molecular Formula: C12H11NO5
• DSSTOX Substance ID: DTXSID10352027
• Molecular Weight: 249.22 g/mol
• CAS No.: 60586-99-4

Description

2,5-Pyrrolidinedione, 1-[(2-methoxybenzoyl)oxy]- is an organic compound with the molecular formula C12H11NO5 It is a derivative of pyrrolidinedione, featuring a methoxybenzoyl group attached to the nitrogen atom

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2,5-Pyrrolidinedione, 1-[(2-methoxybenzoyl)oxy]- typically involves the reaction of 2,5-pyrrolidinedione with 2-methoxybenzoyl chloride in the presence of a base such as triethylamine. The reaction is carried out in an organic solvent like dichloromethane at room temperature. The product is then purified using standard techniques such as recrystallization or column chromatography .

Industrial Production Methods

While specific industrial production methods for this compound are not widely documented, the general approach would involve scaling up the laboratory synthesis process. This includes optimizing reaction conditions, using industrial-grade reagents, and employing large-scale purification techniques to ensure high yield and purity.

Chemical Reactions Analysis

Types of Reactions

2,5-Pyrrolidinedione, 1-[(2-methoxybenzoyl)oxy]- can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can yield different derivatives depending on the reducing agent used.

Substitution: The methoxybenzoyl group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Sodium borohydride or lithium aluminum hydride are typical reducing agents.

Substitution: Reagents like halogens or nucleophiles can be used for substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids, while reduction could produce alcohols or amines.

Scientific Research Applications

2,5-Pyrrolidinedione, 1-[(2-methoxybenzoyl)oxy]- has several applications in scientific research:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and analgesic effects.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2,5-Pyrrolidinedione, 1-[(2-methoxybenzoyl)oxy]- involves its interaction with specific molecular targets. The methoxybenzoyl group can interact with enzymes or receptors, modulating their activity. This interaction can lead to various biological effects, such as inhibition of enzyme activity or alteration of signal transduction pathways.

Comparison with Similar Compounds

Similar Compounds

2,5-Pyrrolidinedione, 1-methyl-: A simpler derivative with a methyl group instead of a methoxybenzoyl group.

2,5-Pyrrolidinedione, 1-[(4-methoxybenzoyl)oxy]-: Similar structure but with the methoxy group in the para position.

Uniqueness

2,5-Pyrrolidinedione, 1-[(2-methoxybenzoyl)oxy]- is unique due to the position of the methoxy group on the benzoyl ring, which can influence its reactivity and interactions with other molecules. This positional difference can lead to distinct chemical and biological properties compared to its analogs .

Synthesis routes and methods

Procedure details

O-anisic acid (1.0 g), N-hydroxysuccinimide (0.76 g) and water-soluble carbodiimide hydrochloride (1.39 g) were dissolved in methylene chloride (15 ml), and the solution was stirred overnight at room temperature. The precipitate was removed by filtration. The mother liquor was concentrated under reduced pressure, and the residue was crystallized from isopropanol to give 1.47 g of N-(2-methoxybenzoyloxy)succinimide (mp. 180°-182° C.).